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Compound of Interest

Compound Name: TCS 1102

Cat. No.: B1682611

For researchers and drug development professionals, ensuring the safe and compliant disposal
of chemical compounds is a critical aspect of laboratory management. This document provides
a comprehensive, step-by-step guide to the proper disposal procedures for TCS 1102, a potent
dual orexin receptor antagonist. Adherence to these protocols is essential for personnel safety
and environmental protection.

While TCS 1102 is not classified as a hazardous substance according to EC Directives, its
chemical, physical, and toxicological properties have not been fully investigated.[1] Therefore, it
is imperative to handle and dispose of this compound with caution, treating it as a chemical
waste stream.

Immediate Safety and Handling Protocols

Before commencing any disposal procedures, ensure that all personnel are equipped with the
appropriate Personal Protective Equipment (PPE).

Recommended PPE:
o Safety glasses
o Chemical-resistant gloves (e.g., nitrile)

e Laboratory coat
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All handling of TCS 1102, including weighing and preparing for disposal, should be conducted
within a certified chemical fume hood to minimize inhalation risk.[1]

Quantitative Data Summary

The following table summarizes key quantitative data relevant to the handling and preparation
of TCS 1102 for disposal.

Parameter Value Source
Solubility in DMSO Soluble to 100 mM R&D Systems
Solubility in Ethanol Soluble to 100 mM R&D Systems
Recommended Storage Store at room temperature Tocris Bioscience

Step-by-Step Disposal Procedures

The proper disposal of TCS 1102 requires segregation into solid and liquid waste streams.
Under no circumstances should TCS 1102 or its solutions be disposed of down the drain.[1]

o Waste Collection: Place all solid TCS 1102 waste, including contaminated personal
protective equipment (e.g., gloves, weighing paper), into a designated and clearly labeled
solid chemical waste container.[2]

o Container Labeling: The container must be labeled as "Hazardous Waste" and include the
chemical name ("TCS 1102") and the primary hazard (e.g., "Chemical Waste for
Incineration™).

o Storage: Store the sealed waste container in a designated satellite accumulation area away
from incompatible materials.

« Institutional Pickup: Arrange for the disposal of the container through your institution's
Environmental Health and Safety (EHS) office.

o Waste Segregation: Solutions of TCS 1102 in organic solvents such as DMSO or ethanol
should be disposed of with other organic solvent waste.[3] Do not mix with aqueous or
halogenated waste streams unless permitted by your institution's EHS guidelines.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1682611?utm_src=pdf-body
https://documents.tocris.com/pdfs/tocris_msds/3818_sds.pdf?1761910918
https://www.benchchem.com/product/b1682611?utm_src=pdf-body
https://www.benchchem.com/product/b1682611?utm_src=pdf-body
https://www.benchchem.com/product/b1682611?utm_src=pdf-body
https://documents.tocris.com/pdfs/tocris_msds/3818_sds.pdf?1761910918
https://www.benchchem.com/product/b1682611?utm_src=pdf-body
https://scioninstruments.com/us/blog/good-laboratory-practices-waste-disposal/
https://www.benchchem.com/product/b1682611?utm_src=pdf-body
https://www.benchchem.com/product/b1682611?utm_src=pdf-body
https://uwaterloo.ca/safety-office/sites/default/files/uploads/documents/dmso-v.1.0-nov2023.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Waste Container: Use a designated, leak-proof, and properly vented container for non-
halogenated solvent waste.

o Labeling: Clearly label the container with "Hazardous Waste," the names of all solvent
constituents (e.g., "DMSO, Ethanol"), and the solute ("TCS 1102").

o Storage and Disposal: Store the container in a well-ventilated area, away from heat or
ignition sources, and arrange for pickup by your institution's EHS office.

Experimental Protocols

While specific experimental protocols for the disposal of TCS 1102 are not available, the
procedures outlined above are based on established best practices for the disposal of non-
hazardous solid and liquid chemical waste in a laboratory setting.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of TCS
1102.
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[Start: TCS 1102 Waste]
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Solid Chemical Waste Container Solvent Waste Container

Arrange for EHS Disposal

[End: Proper Disposal]
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TCS 1102 Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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